Cas no 58566-19-1 (Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]-)

• Product Name: Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]-
• CAS No: 58566-19-1
• MF: C₁₅H₁₃Cl
• MW: 228.716723203659
• CID: 341633
• PubChem ID: 53963164
• Update Time: 2025-04-19

Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]-
• 1-chloro-2-[2-(4-methylphenyl)ethenyl]benzene
• SCHEMBL23332267
• 58566-19-1
• DTXSID10708005

• Inchi： 1S/C15H13Cl/c1-12-6-8-13(9-7-12)10-11-14-4-2-3-5-15(14)16/h2-11H,1H3
• InChI Key： DTAHFSLJKXEZDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 228.07069
• Monoisotopic Mass: 228.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0